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Compound of Interest

Compound Name: Estradiol-d3

Cat. No.: B030113 Get Quote

Introduction

Estradiol-d3 (E2-d3) is a deuterated analog of 17β-estradiol, the primary female sex hormone.

Its stable isotope-labeled nature makes it an invaluable internal standard for the accurate

quantification of endogenous estradiol in various biological matrices using mass spectrometry-

based techniques like Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[1] Accurate

and reproducible preparation of Estradiol-d3 stock and working solutions is a critical first step

for ensuring the reliability of such quantitative assays. This application note provides a detailed

protocol for the preparation of Estradiol-d3 stock and working solutions, along with

recommended storage conditions and a summary of its primary applications in research.
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Property Value

Molecular Formula C₁₈H₂₁D₃O₂

Molecular Weight 275.4 g/mol [1][2]

Purity ≥99% deuterated forms (d₁-d₃)[1]

Common Solvents
Methanol[2][3][4], Ethanol[1][5][6], DMSO[1][5]

[7]

Storage of Solid -20°C[1][5]

Stability of Solid ≥ 4 years at -20°C[1]

Table 2: Preparation of Estradiol-d3 Stock Solutions
Target
Concentration

Mass of Estradiol-
d3

Solvent Final Volume

1 mg/mL 1 mg Methanol 1 mL

10 mM 2.754 mg DMSO 1 mL

10 mM 2.754 mg Ethanol 1 mL

Table 3: Preparation of Estradiol-d3 Working Solutions
(from 1 mg/mL Stock)
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Target
Concentration

Volume of Stock
Solution

Diluent Final Volume

100 µg/mL 100 µL Methanol 1 mL

10 µg/mL 10 µL Methanol 1 mL

1 µg/mL
10 µL of 100 µg/mL

solution
Methanol 1 mL

100 ng/mL
10 µL of 10 µg/mL

solution
Methanol 1 mL

1 ng/mL
10 µL of 100 ng/mL

solution
Methanol 1 mL

Experimental Protocols
Materials and Reagents

Estradiol-d3 powder

Methanol (LC-MS grade)[3][4]

Ethanol (Absolute)[5][8]

Dimethyl sulfoxide (DMSO)[5][7]

Calibrated analytical balance

Volumetric flasks (Class A)

Micropipettes (calibrated)

Amber glass vials or polypropylene tubes for storage[9]

Vortex mixer
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Protocol 1: Preparation of 1 mg/mL Estradiol-d3 Stock
Solution in Methanol

Weighing: Accurately weigh 1 mg of Estradiol-d3 powder using a calibrated analytical

balance.

Dissolution: Transfer the weighed powder to a 1 mL volumetric flask.

Solvent Addition: Add a small amount of methanol to the flask to dissolve the powder. Vortex

briefly to ensure complete dissolution.

Volume Adjustment: Once dissolved, bring the final volume to 1 mL with methanol.

Storage: Aliquot the stock solution into amber glass vials and store at -20°C for short-term

storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[7] Avoid repeated

freeze-thaw cycles.[5][7]

Protocol 2: Preparation of Estradiol-d3 Working
Solutions via Serial Dilution
This protocol describes the preparation of working solutions from the 1 mg/mL stock solution

prepared in Protocol 1.

Preparation of 100 µg/mL Working Solution: Pipette 100 µL of the 1 mg/mL stock solution

into a clean vial and add 900 µL of methanol. Vortex to mix.

Preparation of 10 µg/mL Working Solution: Pipette 100 µL of the 100 µg/mL working solution

into a clean vial and add 900 µL of methanol. Vortex to mix.

Preparation of 1 µg/mL (1000 ng/mL) Working Solution: Pipette 100 µL of the 10 µg/mL

working solution into a clean vial and add 900 µL of methanol. Vortex to mix.

Preparation of 100 ng/mL Working Solution: Pipette 100 µL of the 1 µg/mL working solution

into a clean vial and add 900 µL of methanol. Vortex to mix.

Preparation of 1 ng/mL Working Solution: Pipette 10 µL of the 100 ng/mL working solution

into a clean vial and add 990 µL of methanol. Vortex to mix.[3]
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Storage: Store the working solutions at -20°C. It is recommended to prepare fresh working

solutions regularly for optimal performance.

Visualizations
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Working Solution Preparation
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Caption: Workflow for Estradiol-d3 stock and working solution preparation.

Caption: Simplified classical estrogen signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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